Cas no 917607-25-1 (2,4-Thiazolidinedione, 5-[[4-(2-phenylethynyl)phenyl]methylene]-, (5Z)-)

• Product Name: 2,4-Thiazolidinedione, 5-[[4-(2-phenylethynyl)phenyl]methylene]-, (5Z)-
• CAS No: 917607-25-1
• MF: C₁₈H₁₁NO₂S
• MW: 305.350443124771
• CID: 785636
• PubChem ID: 71428560
• Update Time: 2025-04-19

2,4-Thiazolidinedione, 5-[[4-(2-phenylethynyl)phenyl]methylene]-, (5Z)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione, 5-[[4-(2-phenylethynyl)phenyl]methylene]-, (5Z)-
• 5-[[4-(2-phenylethynyl)phenyl]methylidene]-1,3-thiazolidine-2,4-dione
• DTXSID10847281
• 917607-25-1
• 5-{[4-(Phenylethynyl)phenyl]methylidene}-1,3-thiazolidine-2,4-dione

• Inchi： 1S/C18H11NO2S/c20-17-16(22-18(21)19-17)12-15-10-8-14(9-11-15)7-6-13-4-2-1-3-5-13/h1-5,8-12H,(H,19,20,21)
• InChI Key： KPWHCMMSLIMDJV-UHFFFAOYSA-N
• SMILES： S1C(NC(C1=CC1C=CC(C#CC2C=CC=CC=2)=CC=1)=O)=O

Computed Properties

• Exact Mass: 305.05104977g/mol
• Monoisotopic Mass: 305.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 71.5Ų